Cas no 451460-00-7 (3-Amino-3-(1H-indol-2-yl)propanoic acid)

3-Amino-3-(1H-indol-2-yl)propanoic acid is a non-proteinogenic amino acid derivative featuring an indole moiety, which confers unique biochemical properties. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of peptidomimetics and bioactive molecules. Its structural similarity to tryptophan makes it useful for studying enzyme-substrate interactions and designing inhibitors. The presence of both amino and carboxyl functional groups allows for versatile chemical modifications, enabling applications in medicinal chemistry and drug discovery. High purity and well-defined stereochemistry ensure reproducibility in research settings. Its stability under standard laboratory conditions further enhances its utility as a building block for complex molecular architectures.

3-Amino-3-(1H-indol-2-yl)propanoic acid structure

451460-00-7 structure

Product Name:3-Amino-3-(1H-indol-2-yl)propanoic acid

CAS No:451460-00-7

MF:C₁₁H₁₂N₂O₂

MW:204.225182533264

CID:1088964

PubChem ID:23994331

Update Time:2025-10-29

3-Amino-3-(1H-indol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Amino-3-(1H-indol-2-yl)propanoic acid
- Oprea1_406857
- STL284673
- DTXSID30635980
- BTA46000
- AKOS022133390
- 3-amino-3-(1H-indol-2-yl)propanoicacid
- BS-4146
- CS-0345617
- EN300-1870733
- 451460-00-7
- Inchi： 1S/C11H12N2O2/c12-8(6-11(14)15)10-5-7-3-1-2-4-9(7)13-10/h1-5,8,13H,6,12H2,(H,14,15)
- InChI Key： JPZWSQYPJFVDMA-UHFFFAOYSA-N
- SMILES： OC(CC(C1=CC2C=CC=CC=2N1)N)=O

Computed Properties

Exact Mass: 204.089877630g/mol
Monoisotopic Mass: 204.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 79.1Å²

3-Amino-3-(1H-indol-2-yl)propanoic acid Pricemore >>

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Alichem	A199008113-1g	3-Amino-3-(1H-indol-2-yl)propanoic acid	451460-00-7	95%	1g	$714.00	2023-09-01
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